molecular formula C9H13NOS B8542896 1-(4-Methyl-1,3-thiazol-2-yl)pentan-2-one

1-(4-Methyl-1,3-thiazol-2-yl)pentan-2-one

Cat. No.: B8542896
M. Wt: 183.27 g/mol
InChI Key: SVKWJMCCDKMGIV-UHFFFAOYSA-N
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Description

1-(4-Methyl-1,3-thiazol-2-yl)pentan-2-one is a useful research compound. Its molecular formula is C9H13NOS and its molecular weight is 183.27 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H13NOS

Molecular Weight

183.27 g/mol

IUPAC Name

1-(4-methyl-1,3-thiazol-2-yl)pentan-2-one

InChI

InChI=1S/C9H13NOS/c1-3-4-8(11)5-9-10-7(2)6-12-9/h6H,3-5H2,1-2H3

InChI Key

SVKWJMCCDKMGIV-UHFFFAOYSA-N

Canonical SMILES

CCCC(=O)CC1=NC(=CS1)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.00 g (26.5 mmol) of 2,4-dimethylthiazole are dissolved in 30 ml of abs. THF and, at −78° C., 11.7 ml (29.2 mmol) of n-butyllithium (2.5 M solution in hexane) are added dropwise. After stirring at −78° C. for 2 hours, 5.23 g (45.1 mmol) of ethyl butyrate are added as solution in 15 ml of abs. THF. The mixture is stirred at −78° C. for 1 h and then warmed to room temperature. It is then hydrolyzed with sodium bicarbonate solution, and the mixture is extracted three times with diethyl ether. The combined organic phases are dried with magnesium sulfate, and the solvent is removed in a rotary evaporator. The crude product is purified by column chromatography (silica gel, mobile phase: cyclohexane/ethyl acetate 5:1). 3.0 g (62% of theory) of the title compound are obtained.
Quantity
3 g
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5.23 g
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11.7 mL
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